what is 5-Carboxy-N-phenyl-2-1H-pyridone-d5 used for
what is 5-Carboxy-N-phenyl-2-1H-pyridone-d5 used for
An In-depth Technical Guide to 5-Carboxy-N-phenyl-2-1H-pyridone-d5: Application in Modern Bioanalysis and Drug Development
For Researchers, Scientists, and Drug Development Professionals
Abstract
5-Carboxy-N-phenyl-2-1H-pyridone-d5 is the stable isotope-labeled (deuterated) form of 5-carboxy-pirfenidone, the primary and pharmacologically inactive metabolite of Pirfenidone.[1][2] Pirfenidone is an anti-fibrotic and anti-inflammatory agent approved for the treatment of Idiopathic Pulmonary Fibrosis (IPF).[1][3] The critical role of 5-Carboxy-N-phenyl-2-1H-pyridone-d5 is not as a therapeutic agent, but as an indispensable tool in drug development and clinical pharmacology. Specifically, it serves as an internal standard (IS) for the precise and accurate quantification of 5-carboxy-pirfenidone in biological matrices.[4][5] This guide details the core utility of this compound, providing technical data, experimental protocols, and visual workflows relevant to its application in modern bioanalytical studies.
Core Application: The Gold Standard Internal Standard
In pharmacokinetic (PK) and bioequivalence studies, the accurate measurement of drug and metabolite concentrations in biological fluids like plasma is paramount.[6][7] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for this purpose due to its high sensitivity and selectivity.[6][7] However, the analytical process is susceptible to variability from multiple sources, including sample extraction, matrix effects (ion suppression or enhancement), and instrument drift.[7]
To correct for this variability, an internal standard is added to all samples, calibrators, and quality controls.[8] A stable isotope-labeled internal standard, such as 5-Carboxy-N-phenyl-2-1H-pyridone-d5, is considered the "gold standard".[6][7] By replacing five hydrogen atoms with deuterium, its molecular weight is increased, allowing it to be distinguished from the endogenous metabolite by the mass spectrometer.[6] Crucially, its physicochemical properties remain nearly identical to the analyte (5-carboxy-pirfenidone).[6][8] This ensures it behaves the same way during sample preparation and analysis, effectively normalizing for any experimental variations and leading to superior accuracy and precision.[6][9]
Pirfenidone Metabolism and the Role of its Metabolite
Pirfenidone is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP1A2, with minor contributions from other CYP enzymes.[2][10] The main metabolic pathway involves the oxidation of the methyl group to form 5-hydroxymethyl-pirfenidone, which is then rapidly oxidized to the carboxylic acid metabolite, 5-carboxy-pirfenidone.[11] This metabolite is pharmacologically inactive.[2] Approximately 80% of an orally administered Pirfenidone dose is eliminated in the urine, predominantly as 5-carboxy-pirfenidone.[2] Accurate quantification of this metabolite is therefore essential for characterizing the full ADME (Absorption, Distribution, Metabolism, and Excretion) profile of Pirfenidone.
Data Presentation: Bioanalytical Method Parameters
The following tables summarize quantitative data from a validated LC-MS/MS method for the simultaneous determination of Pirfenidone and its metabolite, 5-carboxy-pirfenidone, using their respective deuterated internal standards.[4][5][11][12]
Table 1: Mass Spectrometry Parameters
| Compound | Precursor Ion (m/z) | Product Ion (m/z) | Ionization Mode |
|---|---|---|---|
| Pirfenidone | 186.1 | 65.1 | Positive ESI |
| Pirfenidone-d5 (IS) | 191.1 | 65.1 | Positive ESI |
| 5-carboxy-pirfenidone | 216.0 | 77.0 | Positive ESI |
| 5-carboxy-pirfenidone-d5 (IS) | 221.0 | 81.0 | Positive ESI |
Source: Data synthesized from multiple LC-MS/MS studies.[4][5][12]
Table 2: Bioanalytical Method Validation Summary
| Parameter | Pirfenidone | 5-carboxy-pirfenidone |
|---|---|---|
| Linearity Range (µg/mL) | 0.005 - 25 | 0.005 - 15 |
| Lower Limit of Quantification (µg/mL) | 0.005 | 0.005 |
| Intra-day Precision (%CV) | ≤ 5.5% | ≤ 8.6% |
| Inter-day Precision (%CV) | ≤ 5.5% | ≤ 8.6% |
| Accuracy (Relative Error) | -11.7% to 1.3% | -5.6% to 2.5% |
| Mean Recovery | ≥ 90% | ≥ 90% |
Source: Data from a representative pharmacokinetic study method.[11][12]
Experimental Protocols
General Workflow for Pharmacokinetic Analysis
The use of 5-Carboxy-N-phenyl-2-1H-pyridone-d5 is integral to the bioanalytical workflow. The diagram below illustrates the process from sample collection to data analysis.
Detailed Sample Preparation Methodology (Protein Precipitation)
This protocol is adapted from published methods for the analysis of Pirfenidone and its metabolite in human plasma.[5][6][12]
-
Reagent Preparation :
-
Prepare stock solutions (1 mg/mL) of 5-carboxy-pirfenidone and 5-Carboxy-N-phenyl-2-1H-pyridone-d5 in a suitable organic solvent, such as methanol or acetonitrile.[6]
-
Prepare a working internal standard solution by diluting the stock solution with acetonitrile to a concentration that yields an appropriate mass spectrometer response (e.g., 4 µg/mL).[4]
-
Prepare calibration standards and quality control (QC) samples by spiking blank human plasma with known concentrations of 5-carboxy-pirfenidone.
-
-
Sample Processing :
-
To a 100 µL aliquot of plasma sample (calibrator, QC, or unknown study sample) in a microcentrifuge tube, add 200 µL of the working internal standard solution in acetonitrile.[6]
-
Vortex the mixture vigorously for 30-60 seconds to precipitate plasma proteins.
-
Centrifuge the tubes at high speed (e.g., >10,000 x g or 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[6]
-
Carefully transfer the clear supernatant to a clean 96-well plate or autosampler vials.
-
Inject an aliquot (e.g., 5-10 µL) of the supernatant into the LC-MS/MS system for analysis.
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Context: Pirfenidone's Mechanism of Action
Understanding the application of 5-Carboxy-N-phenyl-2-1H-pyridone-d5 requires context on the parent drug's mechanism. Pirfenidone exerts its anti-fibrotic effects primarily by antagonizing the signaling of Transforming Growth Factor-beta (TGF-β), a central cytokine in the pathogenesis of fibrosis.[13][14][15] TGF-β signaling promotes the transformation of fibroblasts into myofibroblasts, which are responsible for excessive extracellular matrix and collagen deposition.[14][15] Pirfenidone has been shown to inhibit key downstream pathways of TGF-β signaling.[16][17]
References
- 1. Pharmacological basis of the antifibrotic effects of pirfenidone: Mechanistic insights from cardiac in-vitro and in-vivo models - PMC [pmc.ncbi.nlm.nih.gov]
- 2. accessdata.fda.gov [accessdata.fda.gov]
- 3. tandfonline.com [tandfonline.com]
- 4. academic.oup.com [academic.oup.com]
- 5. researchgate.net [researchgate.net]
- 6. benchchem.com [benchchem.com]
- 7. benchchem.com [benchchem.com]
- 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
- 9. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. go.drugbank.com [go.drugbank.com]
- 11. academic.oup.com [academic.oup.com]
- 12. Simultaneous determination of pirfenidone and its metabolite in human plasma by liquid chromatography-tandem mass spectrometry: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Frontiers | Regulation of idiopathic pulmonary fibrosis: a cross-talk between TGF-β signaling and MicroRNAs [frontiersin.org]
- 14. spandidos-publications.com [spandidos-publications.com]
- 15. What is the mechanism of Pirfenidone? [synapse.patsnap.com]
- 16. atsjournals.org [atsjournals.org]
- 17. publications.ersnet.org [publications.ersnet.org]
